Cas no 65418-05-5 (1-Heptanesulfinic acid, sodium salt)

• Product Name: 1-Heptanesulfinic acid, sodium salt
• CAS No: 65418-05-5
• MF: C₇H₁₅NaO₂S
• MW: 186.247572183609
• CID: 6565970
• Update Time: 2025-06-12

1-Heptanesulfinic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 1-Heptanesulfinic acid, sodium salt

• Inchi： 1S/C7H16O2S.Na/c1-2-3-4-5-6-7-10(8)9;/h2-7H2,1H3,(H,8,9);/q;+1/p-1
• InChI Key： BKNHMLRSCVYXDF-UHFFFAOYSA-M
• SMILES： [Na+].C(S([O-])=O)CCCCCC

Experimental Properties

• Solubility: Soluble in acetone (a little) \ methanol (a little)

1-Heptanesulfinic acid, sodium salt Security Information

• Storage Condition：Refrigerator

Additional information on 1-Heptanesulfinic acid, sodium salt

1-Heptanesulfinic acid, sodium salt (CAS No. 65418-05-5): A Comprehensive Overview

1-Heptanesulfinic acid, sodium salt (CAS No. 65418-05-5) is a versatile compound with significant applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This article provides a detailed overview of the compound, its properties, synthesis methods, and recent research advancements.

Chemical Structure and Properties: 1-Heptanesulfinic acid, sodium salt is a white crystalline solid with the molecular formula C₇H₁₅NaO₂S. It has a molecular weight of 186.24 g/mol and is highly soluble in water. The compound is stable under normal conditions but may decompose at high temperatures or in the presence of strong acids or bases. Its unique structure, featuring a heptane chain and a sulfinic acid group, makes it an important intermediate in organic synthesis.

Synthesis Methods: The synthesis of 1-Heptanesulfinic acid, sodium salt can be achieved through several routes. One common method involves the oxidation of 1-heptanethiol using an oxidizing agent such as hydrogen peroxide or sodium hypochlorite. The resulting 1-heptanesulfinic acid is then neutralized with sodium hydroxide to form the sodium salt. Another approach involves the reaction of 1-heptanethiol with sodium sulfite in an aqueous medium. These methods provide high yields and purity, making them suitable for large-scale production.

Applications in Pharmaceuticals: 1-Heptanesulfinic acid, sodium salt has gained attention in the pharmaceutical industry due to its potential as a building block for drug molecules. Recent studies have explored its use in the synthesis of sulfonamide derivatives, which are known for their antimicrobial and antifungal properties. For example, a study published in the Journal of Medicinal Chemistry reported the successful synthesis of novel sulfonamide derivatives using 1-Heptanesulfinic acid, sodium salt as a key intermediate. These derivatives showed promising activity against various pathogens, making them potential candidates for new drug development.

Applications in Chemical Synthesis: In addition to its pharmaceutical applications, 1-Heptanesulfinic acid, sodium salt is widely used in organic synthesis as a versatile reagent. It can participate in various reactions such as nucleophilic substitutions, Michael additions, and radical reactions. Its reactivity and functional group compatibility make it an attractive choice for synthetic chemists working on complex molecule synthesis. A recent study published in Organic Letters demonstrated the use of 1-Heptanesulfinic acid, sodium salt in the efficient synthesis of chiral sulfoxides, which are important intermediates in the production of fine chemicals and pharmaceuticals.

Safety and Handling: While 1-Heptanesulfinic acid, sodium salt is generally considered safe to handle under proper conditions, it is important to follow standard laboratory safety protocols. The compound should be stored in a cool, dry place away from strong acids and bases to prevent decomposition. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling to avoid skin contact and inhalation.

Environmental Impact: The environmental impact of 1-Heptanesulfinic acid, sodium salt is minimal when used responsibly. However, proper disposal methods should be followed to prevent contamination of water sources or soil. Waste materials should be treated according to local regulations to ensure environmental safety.

Current Research Trends: Recent research has focused on expanding the applications of 1-Heptanesulfinic acid, sodium salt. One area of interest is its use in catalysis. A study published in Catalysis Today explored the use of 1-Heptanesulfinic acid, sodium salt strong>-based catalysts for the selective oxidation of alcohols to aldehydes and ketones. The results showed high selectivity and yield, making these catalysts promising for industrial processes.

FUTURE DIRECTIONS AND CONCLUSIONS: The versatility and reactivity of 1-Heptanesulfinic acid, sodium salt (CAS No. 65418-05-5) strong > make it an important compound with a wide range of applications. Ongoing research continues to uncover new uses and improve existing methods for its synthesis and application. As the demand for efficient and sustainable chemical processes grows, compounds like < strong > 1-Heptanesulfinic acid , sodium salt strong > will play a crucial role in advancing scientific knowledge and technological innovation. p >